Cas no 2137703-65-0 (6-Azabicyclo[3.2.1]octane-6-acetic acid, 3-amino-α-oxo-, ethyl ester)

• Product Name: 6-Azabicyclo[3.2.1]octane-6-acetic acid, 3-amino-α-oxo-, ethyl ester
• CAS No: 2137703-65-0
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5298411
• PubChem ID: 165955752
• Update Time: 2025-06-08

6-Azabicyclo[3.2.1]octane-6-acetic acid, 3-amino-α-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Azabicyclo[3.2.1]octane-6-acetic acid, 3-amino-α-oxo-, ethyl ester
• ethyl 2-{3-amino-6-azabicyclo[3.2.1]octan-6-yl}-2-oxoacetate
• 2137703-65-0
• EN300-784547

• Inchi： 1S/C11H18N2O3/c1-2-16-11(15)10(14)13-6-7-3-8(12)5-9(13)4-7/h7-9H,2-6,12H2,1H3
• InChI Key： RLNVEJFCXBVWHG-UHFFFAOYSA-N
• SMILES： O=C(C(=O)OCC)N1CC2CC(CC1C2)N

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Predicted)
• Boiling Point: 333.3±44.0 °C(Predicted)
• pka: 9.78±0.20(Predicted)

Additional information on 6-Azabicyclo[3.2.1]octane-6-acetic acid, 3-amino-α-oxo-, ethyl ester

Introduction to 6-Azabicyclo[3.2.1]octane-6-acetic acid, 3-amino-α-oxo-, ethyl ester (CAS No. 2137703-65-0)

6-Azabicyclo[3.2.1]octane-6-acetic acid, 3-amino-α-oxo-, ethyl ester (CAS No. 2137703-65-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and structural flexibility. The chemical structure of 6-Azabicyclo[3.2.1]octane-6-acetic acid, 3-amino-α-oxo-, ethyl ester includes a bicyclic ring system with an azabicyclic core, an acetic acid moiety, and an amino group, making it a versatile scaffold for drug discovery and development.

The synthesis of 6-Azabicyclo[3.2.1]octane-6-acetic acid, 3-amino-α-oxo-, ethyl ester has been reported in several recent studies, highlighting its potential as a lead compound for various therapeutic targets. The compound can be synthesized through a multi-step process involving the formation of the azabicyclic core, followed by functional group modifications to introduce the acetic acid and amino functionalities. One notable synthetic route involves the use of palladium-catalyzed cross-coupling reactions and selective oxidation steps to achieve high yields and purity.

In terms of its biological activity, 6-Azabicyclo[3.2.1]octane-6-acetic acid, 3-amino-α-oxo-, ethyl ester has shown promising results in preliminary studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a candidate for the treatment of metabolic disorders such as diabetes and obesity. Additionally, the compound has exhibited anti-inflammatory properties, which could be beneficial in the management of chronic inflammatory conditions.

The pharmacological profile of 6-Azabicyclo[3.2.1]octane-6-acetic acid, 3-amino-α-oxo-, ethyl ester has been investigated in both in vitro and in vivo models. In vitro studies have shown that the compound effectively inhibits key enzymes involved in glucose metabolism and lipid synthesis, leading to reduced levels of glucose and lipid accumulation in cellular models. In vivo studies using animal models have further confirmed these findings, demonstrating improved glucose tolerance and reduced inflammation markers.

The safety profile of 6-Azabicyclo[3.2.1]octane-6-acetic acid, 3-amino-α-oxo-, ethyl ester is also an important consideration for its potential therapeutic use. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the further development of this compound for clinical applications.

In addition to its potential as a therapeutic agent, 6-Azabicyclo[3.2.1]octane-6-acetic acid, 3-amino-α-oxo-, ethyl ester has also been explored for its use as a research tool in chemical biology and drug discovery. The unique structural features of this compound make it an excellent scaffold for structure-based drug design and high-throughput screening assays. Researchers have utilized this compound to identify novel targets and pathways involved in various diseases, contributing to a deeper understanding of disease mechanisms.

The future prospects for 6-Azabicyclo[3.2.1]octane-6-acetic acid, 3-amino-α-oxo-, ethyl ester are promising, with ongoing research aimed at optimizing its pharmacological properties and advancing it through preclinical and clinical development stages. Recent advancements in synthetic methods have made it easier to produce this compound on a larger scale, facilitating its use in both research and therapeutic applications.

In conclusion, 6-Azabicyclo[3.2.1]octane-6-acetic acid, 3-amino-α-oxo-, ethyl ester (CAS No. 2137703-65-0) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent for metabolic disorders and inflammatory conditions makes it an exciting candidate for further research and development in the field of medicinal chemistry.